Cas no 1806431-16-2 (4-Ethyl-2-(methylthio)benzo[d]oxazole)

• Product Name: 4-Ethyl-2-(methylthio)benzo[d]oxazole
• CAS No: 1806431-16-2
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 4818390
• Update Time: 2025-10-21

4-Ethyl-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C10H11NOS/c1-3-7-5-4-6-8-9(7)11-10(12-8)13-2/h4-6H,3H2,1-2H3
• InChI Key： IZDMVMSWGXEMSV-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=C(C=CC=C2CC)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 3.4
• Topological Polar Surface Area: 51.3

Additional information on 4-Ethyl-2-(methylthio)benzo[d]oxazole

4-Ethyl-2-(methylthio)benzo[d]oxazole: A Comprehensive Overview

4-Ethyl-2-(methylthio)benzo[d]oxazole, with the CAS number 1806431-16-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique benzo[d]oxazole framework, exhibits a range of intriguing properties that make it a valuable molecule for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The structural features of this compound, including the ethyl and methylthio substituents, contribute to its stability and reactivity, making it a promising candidate for further exploration.

The synthesis of 4-Ethyl-2-(methylthio)benzo[d]oxazole involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole core. Researchers have employed various methodologies to optimize the synthesis, ensuring high yields and purity. One notable approach involves the condensation of o-aminothiophenol with an appropriate aldehyde or ketone, followed by cyclization to form the oxazole ring. The introduction of the ethyl and methylthio groups is achieved through substitution reactions, which are carefully controlled to maintain the integrity of the aromatic system. These advancements in synthetic chemistry have significantly enhanced the accessibility of this compound for both academic and industrial purposes.

The physical and chemical properties of 4-Ethyl-2-(methylthio)benzo[d]oxazole have been extensively studied to understand its behavior under different conditions. For instance, its solubility in various solvents has been determined, which is crucial for its application in pharmaceutical formulations. Additionally, spectroscopic analyses, including UV-Vis and NMR spectroscopy, have provided insights into its electronic structure and conformational preferences. These studies have revealed that the compound exhibits strong absorption in the ultraviolet region, suggesting potential applications in optoelectronic materials.

In terms of biological activity, recent research has demonstrated that 4-Ethyl-2-(methylthio)benzo[d]oxazole possesses significant anti-inflammatory properties. Experimental results indicate that it inhibits key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its antioxidant capacity has been evaluated using standard assays like the DPPH radical scavenging assay, where it showed remarkable efficiency in neutralizing free radicals. These findings underscore its potential as a lead compound for developing novel therapeutic agents targeting inflammatory diseases.

The application of 4-Ethyl-2-(methylthio)benzo[d]oxazole extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers (SAMs), which are essential for constructing advanced electronic devices. The incorporation of this compound into SAMs has been shown to enhance device performance by improving charge transport properties and reducing interface traps.

In conclusion, 4-Ethyl-2-(methylthio)benzo[d]oxazole, with CAS number 1806431-16-2, represents a multifaceted compound with diverse applications across multiple disciplines. Its synthesis has been refined through innovative chemical strategies, while its physical and biological properties continue to be explored for new opportunities in drug development and materials engineering. As research progresses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.